Cas no 111514-77-3 (6,7-Di-Me ether-3',4',5,6,7-Pentahydroxyisoflavone)

• Product Name: 6,7-Di-Me ether-3',4',5,6,7-Pentahydroxyisoflavone
• CAS No: 111514-77-3
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 2010468
• Update Time: 2025-04-21

6,7-Di-Me ether-3',4',5,6,7-Pentahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 6,7-Di-Me ether-3',4',5,6,7-Pentahydroxyisoflavone
• 6-methoxyorobol 7-methyl ether
• 5,3',4'-Trihydroxy-6,7-dimethoxyisoflavone

• Inchi： 1S/C17H14O7/c1-22-13-6-12-14(16(21)17(13)23-2)15(20)9(7-24-12)8-3-4-10(18)11(19)5-8/h3-7,18-19,21H,1-2H3
• InChI Key： YYEWFJTXAQPADA-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(O)C2=C(OC=C(C2=O)C2C=C(O)C(O)=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 1.684

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones